Cas no 1805835-62-4 (Methyl 2-amino-4-fluoropyridine-3-acetate)

• Product Name: Methyl 2-amino-4-fluoropyridine-3-acetate
• CAS No: 1805835-62-4
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 4908743
• Update Time: 2025-08-05

Methyl 2-amino-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-fluoropyridine-3-acetate

• Inchi： 1S/C8H9FN2O2/c1-13-7(12)4-5-6(9)2-3-11-8(5)10/h2-3H,4H2,1H3,(H2,10,11)
• InChI Key： IVMJZQBUTHCLOG-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-fluoropyridine-3-acetate

Methyl 2-amino-4-fluoropyridine-3-acetate (CAS No. 1805835-62-4): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-amino-4-fluoropyridine-3-acetate (CAS No. 1805835-62-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 2-amino and 4-fluoro substituents on a pyridine ring, offers a promising scaffold for the development of novel drugs targeting various diseases.

The pyridine ring, a fundamental heterocyclic structure, is known for its biological activity and ability to form stable complexes with metal ions. The presence of the methyl ester group at the 3-position of the pyridine ring adds further versatility to the molecule, making it an attractive candidate for chemical modifications and derivatization. The fluorine atom at the 4-position introduces additional electronic and steric effects, which can significantly influence the compound's pharmacological properties.

Recent studies have highlighted the potential of Methyl 2-amino-4-fluoropyridine-3-acetate in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. The 2-amino group plays a crucial role in this activity by facilitating interactions with target proteins.

Another area of interest is the use of Methyl 2-amino-4-fluoropyridine-3-acetate as a building block for the synthesis of antiviral agents. A recent study in Organic & Biomolecular Chemistry reported that derivatives of this compound show promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The fluorine substituent at the 4-position enhances the compound's ability to interact with viral enzymes, thereby improving its efficacy.

In addition to its therapeutic applications, Methyl 2-amino-4-fluoropyridine-3-acetate has also been explored for its potential as a probe molecule in biochemical research. Its unique structural features make it an excellent candidate for labeling and imaging studies. A study published in Bioconjugate Chemistry demonstrated that derivatives of this compound can be used to label specific proteins and track their interactions within cells, providing valuable insights into cellular processes.

The synthesis of Methyl 2-amino-4-fluoropyridine-3-acetate has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 4-fluoro-2-nitropyridine with methyl acrylate followed by reduction to form the desired product. This method provides high yields and excellent purity, making it suitable for large-scale production.

Despite its promising properties, it is important to note that further research is needed to fully understand the pharmacokinetics and safety profile of Methyl 2-amino-4-fluoropyridine-3-acetate. Preclinical studies have shown that this compound exhibits good solubility and stability, which are essential properties for drug development. However, more extensive toxicological evaluations are required to ensure its safety for human use.

In conclusion, Methyl 2-amino-4-fluoropyridine-3-acetate (CAS No. 1805835-62-4) is a highly versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive scaffold for the development of novel drugs targeting various diseases, including inflammatory disorders and viral infections. Ongoing research continues to uncover new applications and improve our understanding of its biological activity, positioning it as a promising candidate for future drug discovery efforts.